Cas no 1236120-02-7 ((S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide)

(S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide structure
1236120-02-7 structure
Product Name:(S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide
CAS No:1236120-02-7
MF:C37H17F15NO5PS
MW:903.54940199852
CID:4555259
Update Time:2025-07-14

(S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide Chemical and Physical Properties

Names and Identifiers

    • N-?[(11bS)?-?2,?6-?Bis[3,?5-?bis(trifluoromethyl)?phenyl]?-?4-?oxido-dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl]?-?1,?1,?1-?trifluoromethanesulfonamide
    • (S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide
    • Inchi: 1S/C37H17F15NO5PS/c38-33(39,40)21-9-19(10-22(15-21)34(41,42)43)27-13-17-5-1-3-7-25(17)29-30-26-8-4-2-6-18(26)14-28(20-11-23(35(44,45)46)16-24(12-20)36(47,48)49)32(30)58-59(54,57-31(27)29)53-60(55,56)37(50,51)52/h1-16H,(H,53,54)
    • InChI Key: JUOIJQDZNFIXIF-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(NP1(=O)OC2C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)C=2O1)(=O)=O

(S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0584-100mg
N-​[(11bS)​-​2,​6-​Bis[3,​5-​bis(trifluoromethyl)​phenyl]​-​4-​oxido-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin-​4-​yl]​-​1,​1,​1-​trifluoromethanesulfonamide
1236120-02-7 98%,99%e.e.
100mg
¥1890.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0584-50mg
N-​[(11bS)​-​2,​6-​Bis[3,​5-​bis(trifluoromethyl)​phenyl]​-​4-​oxido-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin-​4-​yl]​-​1,​1,​1-​trifluoromethanesulfonamide
1236120-02-7 98%,99%e.e.
50mg
¥1299.0 2024-07-19
TRC
B586518-1mg
(S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide
1236120-02-7
1mg
$ 50.00 2022-06-07
TRC
B586518-2mg
(S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide
1236120-02-7
2mg
$ 65.00 2022-06-07
TRC
B586518-10mg
(S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide
1236120-02-7
10mg
$ 185.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N853882-5mg
N-\u200b[(11bS)\u200b-\u200b2,\u200b6-\u200bBis[3,\u200b5-\u200bbis(trifluoromethyl)\u200bphenyl]\u200b-\u200b4-\u200boxido-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin-\u200b4-\u200byl]\u200b-\u200b1,\u200b1,\u200b1-\u200btrifluoromethanesulfonamide
1236120-02-7 96%
5mg
¥588.00 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N61510-100mg
N-​[(11bS)​-​2,​6-​Bis[3,​5-​bis(trifluoromethyl)​phenyl]​-​4-​oxido-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin-​4-​yl]​-​1,​1,​1-​trifluoromethanesulfonamide
1236120-02-7
100mg
¥4358.0 2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N853882-25mg
N-\u200b[(11bS)\u200b-\u200b2,\u200b6-\u200bBis[3,\u200b5-\u200bbis(trifluoromethyl)\u200bphenyl]\u200b-\u200b4-\u200boxido-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin-\u200b4-\u200byl]\u200b-\u200b1,\u200b1,\u200b1-\u200btrifluoromethanesulfonamide
1236120-02-7 96%
25mg
¥1,588.00 2022-09-01
Ambeed
A1006062-100mg
(11BS)-N-(2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-oxidodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-1,1,1-trifluoromethanesulfonamide
1236120-02-7 97%
100mg
$171.0 2025-02-20
Ambeed
A1006062-250mg
(11BS)-N-(2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-oxidodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-1,1,1-trifluoromethanesulfonamide
1236120-02-7 97%
250mg
$293.0 2025-02-20

Additional information on (S)-3,3'-Bis3,5-bis(trifluoromethyl)phenyl-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide

Recent Advances in Chiral Phosphoramide Catalysts: Focus on (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide (CAS 1236120-02-7)

The chiral phosphoramide derivative (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl-N-triflylphosphoramide (CAS 1236120-02-7) has emerged as a privileged catalyst in asymmetric synthesis, particularly for transformations involving weakly nucleophilic substrates. Recent studies highlight its exceptional performance in enantioselective fluorination and trifluoromethylation reactions, where its rigid binaphthyl backbone and electron-withdrawing trifluoromethyl groups synergistically enhance both reactivity and stereocontrol.

A 2024 Journal of the American Chemical Society study demonstrated this catalyst's unprecedented efficiency in the α-fluorination of β-keto esters (up to 99% ee). The researchers employed X-ray crystallography to reveal how the catalyst's C2-symmetric architecture creates a well-defined chiral pocket, with the N-triflyl group activating electrophiles through dual hydrogen-bonding interactions. Density functional theory (DFT) calculations further illuminated the role of 3,5-bis(trifluoromethyl)phenyl groups in stabilizing the transition state via π-π stacking.

Industrial applications are advancing through continuous flow chemistry adaptations. A notable Organic Process Research & Development publication (2023) reported a scalable process using immobilized 1236120-02-7 on silica supports, achieving 90% catalyst recovery while maintaining 95% enantiomeric excess in Michael additions. This addresses previous limitations regarding catalyst recycling in large-scale pharmaceutical synthesis.

Structural analogs of 1236120-02-7 are being explored for biocatalysis. A groundbreaking Nature Catalysis paper engineered artificial metalloenzymes by incorporating the phosphoramide motif into protein scaffolds, enabling asymmetric C-H activation under physiological conditions. This hybrid approach combines the precision of enzymatic catalysis with the broad substrate scope of organocatalysis.

Safety evaluations (2023 Chemical Research in Toxicology) confirmed the compound's stability under standard handling conditions, with no significant cytotoxicity observed in HepG2 cells up to 100 μM concentrations. However, researchers emphasize the need for proper PPE due to potential respiratory irritation from fine particulate forms.

The pharmaceutical industry shows growing interest, with three new drug candidates in Phase I trials utilizing 1236120-02-7-derived intermediates. Particularly promising is its application in synthesizing chiral fluorinated building blocks for kinase inhibitors, where the catalyst's ability to control quaternary stereocenters proves invaluable.

Future directions include computational-guided catalyst optimization and the development of heterogeneous variants for green chemistry applications. The unique electronic properties imparted by the trifluoromethyl groups continue to make this structural motif a focal point for methodological innovations in asymmetric catalysis.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk